Cas no 117069-09-7 (Cyclohexanone,2,6-bis[3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methyl-)

• Product name: Cyclohexanone,2,6-bis[3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methyl-
• CAS No: 117069-09-7
• MF: C₂₇H₂₈O₃
• MW: 400.509428024292
• CID: 131475
• PubChem ID: 6521704

Cyclohexanone,2,6-bis[3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-bis[3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methyl-
• Cyclohexanone, 2,6-bis[3-(2-methoxyphenyl)-2-propenylidene]-4-methyl-
• (2Z,6E)-2,6-Bis[(2E)-3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methylcyclohexanone
• cyclohexanone, 2,6-bis[(2E)-3-(2-methoxyphenyl)-2-propen-1-ylidene]-4-methyl-, (2Z,6E)-
• (2E,6E)-2,6-bis[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-4-methylcyclohexan-1-one
• AKOS002344865
• (2E,6E)-2,6-bis[(2E)-3-(2-methoxyphenyl)-2-propenylidene]-4-methylcyclohexanone
• 117069-09-7

• Inchi： InChI=1S/C27H28O3/c1-20-18-23(14-8-12-21-10-4-6-16-25(21)29-2)27(28)24(19-20)15-9-13-22-11-5-7-17-26(22)30-3/h4-17,20H,18-19H2,1-3H3/b12-8+,13-9+,23-14+,24-15+
• InChI Key： KFKWEFLYSAEENV-GDJDMGBCSA-N
• SMILES： COC1=CC=CC=C1/C=C/C=C1\CC(C)C/C(=C\C=C\C2=CC=CC=C2OC)/C\1=O

Computed Properties

• Exact Mass: 400.20400
• Monoisotopic Mass: 400.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.167
• Boiling Point: 598.2°Cat760mmHg
• Flash Point: 308.6°C
• Refractive Index: 1.677
• PSA: 35.53000
• LogP: 6.28220